![molecular formula C13H15BrN2O B2421493 4-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole CAS No. 1926172-50-0](/img/structure/B2421493.png)
4-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (BMTPI) is an organic compound belonging to the class of indazole derivatives. It is a heterocyclic compound consisting of a benzene ring fused with a pyrrole ring, and is an important intermediate for the synthesis of several pharmaceuticals. BMTPI is a versatile compound with a wide range of applications and has been studied extensively in recent years.
Scientific Research Applications
Synthesis and Antagonist Applications
- Practical Synthesis of CCR5 Antagonists : A practical method for synthesizing an orally active CCR5 antagonist, which involves the esterification and Claisen type reaction of related compounds, has been developed. This method includes the use of 4-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole or similar compounds in the synthesis process (Ikemoto et al., 2005).
Synthesis of Heterocyclic Compounds
- Regiospecific Synthesis of Indazole Isomers : A regiospecific approach to synthesize N-methyl-5-(1H-indol-2-yl)-6,7-dihydro-2H-indazole isomers has been reported, where compounds like this compound play a crucial role (Dandu et al., 2007).
Biological Evaluation in Medicinal Chemistry
- Anti-Diabetic Activity : Novel pyrazole-based heterocycles attached to sugar moiety have been synthesized, demonstrating moderate anti-diabetic activity. These studies involve the use of related compounds to this compound (Vaddiraju et al., 2022).
Corrosion Inhibition Research
- Inhibitive Properties for Acidic Iron Corrosion : Heterocyclic diazoles, including compounds related to this compound, have been investigated as corrosion inhibitors for iron in acidic solutions (Babić-Samardžija et al., 2005).
Antimicrobial Properties
- Antimicrobial Activity of Pyrazole Derivatives : Synthesis of new N-phenylpyrazole derivatives with potent antimicrobial activity has been conducted, utilizing related compounds to this compound (Farag et al., 2008).
properties
IUPAC Name |
4-bromo-5-methyl-1-(oxan-2-yl)indazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN2O/c1-9-5-6-11-10(13(9)14)8-15-16(11)12-4-2-3-7-17-12/h5-6,8,12H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYBLJMHBINRKQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)N(N=C2)C3CCCCO3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.